![molecular formula C15H15NO4S B496660 Dimethyl 2,6-dimethyl-4-(2-thienyl)pyridine-3,5-dicarboxylate CAS No. 219701-24-3](/img/structure/B496660.png)
Dimethyl 2,6-dimethyl-4-(2-thienyl)pyridine-3,5-dicarboxylate
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Overview
Description
Dimethyl 2,6-dimethyl-4-(2-thienyl)pyridine-3,5-dicarboxylate (D2D4TPDC) is a heterocyclic compound which is an important intermediate for the synthesis of various pharmaceuticals and agrochemicals. It is a versatile platform for the development of novel compounds with potential pharmacological activities. D2D4TPDC has been extensively studied for its use in the synthesis of various compounds and its potential applications in drug discovery and development.
Scientific Research Applications
Free-Radical Substitution Reactions
- Dimethyl pyridine-2,6-dicarboxylate can be selectively substituted using free-radical reactions. This process involves Fenton-type reactions to generate free radicals, which then regioselectively attack dimethyl pyridine-2,6-dicarboxylate, yielding various substituted derivatives (Shelkov & Melman, 2005).
Synthesis of Novel Heterocyclic Compounds
- The compound plays a role in synthesizing new ring systems like isoxazolo and thiazolo derivatives. This synthesis involves reactions with chloroacetic acid, aldehydes, and other compounds, leading to the formation of complex heterocycles (Abdel-fattah et al., 1998).
Rearrangement Reactions
- In studies of rearrangement reactions, dimethyl pyridine-3,5-dicarboxylate derivatives have been shown to undergo structural changes under different conditions, yielding various other compounds (Kim, 1986).
Antimicrobial Properties
- Derivatives of dimethyl pyridine-3,5-dicarboxylate have been evaluated for their antimicrobial properties. This includes the synthesis of diethyl dihydropyridines and their subsequent oxidation to study their effectiveness against microbes (Prakash et al., 2011).
Photooxidation Studies
- The photooxidation of 1,4-dihydropyridines, including dimethyl dihydropyridine-3,5-dicarboxylate, has been studied, demonstrating the influence of substituents, mediums, and atmospheres on the reaction outcomes (Mitsunobu et al., 1972).
Microwave-Assisted Synthesis
- Dimethyl pyridine-3,5-dicarboxylate derivatives have been synthesized using microwave irradiation, indicating an efficient and rapid method for compound preparation (Zhang et al., 2009).
Ionic Liquid Catalysis
- Ionic liquids have been used as catalysts in the synthesis of dimethyl pyridine-2,6-dicarboxylate derivatives, showing high catalytic activity and recyclability (Liu et al., 2018).
Study of Two-Photon Absorption Properties
- Compounds with dimethyl pyridine-2,6-dicarboxylate as an electron acceptor group have been investigated for their two-photon absorption characteristics, demonstrating significant absorption capabilities (Wang et al., 2016).
Enantioselective Catalysis
- The compound has been used in studies exploring the enantioselectivity of Candida rugosa lipase in kinetic resolution processes, highlighting its potential in stereoselective synthesis (Sobolev et al., 2002).
Complexation with Metal Ions
- Dimethyl pyridine-3,4-dicarboxylate derivatives have been utilized in synthesizing copper(ii) and silver(i) complexes, exhibiting potential antimicrobial properties and highlighting the influence of metal ions on the biological activity of these complexes (Andrejević et al., 2023).
Mechanism of Action
Mode of Action
Without specific knowledge of the compound’s targets, it’s challenging to describe its mode of action. Similar compounds have been used as starting materials to synthesize other complex molecules , suggesting that this compound may interact with its targets through chemical reactions.
Biochemical Pathways
Related compounds have been used in the synthesis of pyridine-bridged bis pyrazole ligands , indicating that this compound may play a role in the synthesis of complex organic molecules.
Action Environment
Like many organic compounds, its stability and reactivity may be influenced by factors such as temperature, ph, and the presence of other reactive substances .
properties
IUPAC Name |
dimethyl 2,6-dimethyl-4-thiophen-2-ylpyridine-3,5-dicarboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NO4S/c1-8-11(14(17)19-3)13(10-6-5-7-21-10)12(9(2)16-8)15(18)20-4/h5-7H,1-4H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SLZGKILOTAGHIY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C(=N1)C)C(=O)OC)C2=CC=CS2)C(=O)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NO4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>45.8 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID24804569 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
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